Cas no 354-33-6 (pentafluoroethane)

• Product Name: pentafluoroethane
• CAS No: 354-33-6
• MF: C₂HF₅
• MW: 120.021358251572
• MDL: MFCD00042101
• CID: 37025
• PubChem ID: 9633
• Update Time: 2025-04-18

pentafluoroethane Chemical and Physical Properties

Names and Identifiers

• pentafluoroethane
• FC-125
• HFC-125
• Pentafluoroethane (Freon #125)
• 1,1,1-Trifluorazomethan
• 1,1,1-Trifluormethylazomethan
• 1,1,1-trifluoro 2,2-difluoroethane
• 1,1,2,2,2-pentafluoroethane
• 2,2-difluoro-1,1,1-trifluoroethane
• Trifluorazomethan
• Trifluormethylazomethan
• 1,1,1,2,2-Pentafluoroethane
• HCFC 125
• CCRIS 7630
• NS00006280
• UNII-6TQ8593LRQ
• R 125
• InChI=1/C2HF5/c3-1(4)2(5,6)7/h1
• FC 125
• R-125
• UN3220
• 6TQ8593LRQ
• AKOS006230211
• Fron 125
• HFA 125
• 354-33-6
• C2F5H
• FT-0658782
• AMY37170
• EC 206-557-8
• DTXSID1024251
• EINECS 206-557-8
• HSDB 6755
• Hfc 125
• Ecolo Ace 125
• Khladon 125
• Genetron HFC 125
• CHF2CF3
• PENTAFLUOROETHANE [HSDB]
• Ethane, pentafluoro-
• Pentafluoroethane or Refrigerant gas R 125
• Ethane, 1,1,1,2,2-pentafluoro-
• HFO 125
• Freon 125
• MFCD00042101
• Ethyl, 1,1,2,2,2-pentafluoro-
• Pentafluoroethane 99%
• SCHEMBL5439
• Q419065
• Pentafluoroethane or Refrigerant gas R 125 [UN3220] [Nonflammable gas]

• MDL： MFCD00042101
• Inchi： 1S/C2HF5/c3-1(4)2(5,6)7/h1H
• InChI Key： GTLACDSXYULKMZ-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(F)F

Computed Properties

• Exact Mass: 120.00000
• Monoisotopic Mass: 120
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 51.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Gas
• Density: 1,248 g/cm3
• Melting Point: -103°C
• Boiling Point: -48.5 ºC
• Flash Point: °C
• Refractive Index: 1.5012
• Stability/Shelf Life: Stable.
• PSA: 0.00000
• LogP: 1.81380
• Freezing Point: -103℃
• FEMA: 3825

pentafluoroethane Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3220
• Safety Instruction： S23-S38
• RTECS：KI6365000
• Hazardous Material Identification：
• Hazard Level：2.2
• Safety Term：2.2
• HazardClass：2.2
• TSCA：T
• Storage Condition：Store in a dry / ventilated area away from heat sources

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides